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An in-depth exploration of the thermoluminescence characteristics of the borate mineral

ulexite, detailing its response to ionizing radiation, kinetic parameters, and the experimental

protocols for its analysis. This guide is intended for researchers, scientists, and professionals in

the fields of radiation dosimetry and materials science.

Introduction to Ulexite and its Thermoluminescent
Potential
Ulexite, a structurally complex borate mineral with the chemical formula

NaCaB₅O₆(OH)₆·5H₂O, has garnered significant interest for its potential applications in

radiation dosimetry.[1][2] Its thermoluminescent (TL) properties, the emission of light upon

heating after being exposed to ionizing radiation, make it a candidate for measuring absorbed

radiation doses. This guide provides a comprehensive overview of the key

thermoluminescence characteristics of ulexite, including its glow curve, kinetic parameters,

and response to different types of radiation.

The mineral's composition typically includes significant percentages of B₂O₃, CaO, and Na₂O.

[1][3] X-ray diffraction (XRD) analysis has confirmed that ulexite possesses a triclinic crystal

structure.[2] Understanding the intrinsic TL properties of this naturally occurring material is

crucial for its development as a reliable dosimeter.
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Thermoluminescence Glow Curve and Kinetic
Parameters
The thermoluminescence glow curve of ulexite, a plot of TL intensity versus temperature,

exhibits a complex structure with multiple peaks. These peaks correspond to the release of

trapped charge carriers from different energy levels within the mineral's crystal lattice. The

exact number and position of these peaks can vary depending on factors such as the heating

rate, radiation dose, and any pre-irradiation thermal treatment (annealing).[4][5]

Glow Peak Characteristics
Studies have identified several prominent glow peaks in both natural and laboratory-irradiated

ulexite. For instance, after beta irradiation, natural ulexite has been shown to exhibit four main

glow peaks at approximately 154 °C, 211 °C, 273 °C, and 327 °C.[2] Another study on beta-

irradiated and annealed ulexite reported five TL peaks at around 74 °C, 122 °C, 169 °C, 224

°C, and 323 °C when heated at a rate of 2 °C/s.[1] The UV-blue TL emission of natural ulexite
has been observed to shift toward higher temperatures as the heating rate increases, while the

intensity of the emission decreases.[4]

The following tables summarize the quantitative data on the glow peak temperatures and

kinetic parameters of ulexite from various studies.

Table 1: Thermoluminescence Glow Peak Temperatures of Ulexite

Study
Radiatio
n
Source

Heating
Rate
(°C/s)

Peak 1
(°C)

Peak 2
(°C)

Peak 3
(°C)

Peak 4
(°C)

Peak 5
(°C)

Kalita et

al. (2020)

[2]

Beta
Not

specified
154 211 273 327 -

Karabul

et al.

(2022)[1]

Beta

(⁹⁰Sr/⁹⁰Y)
2 ~74 ~122 ~169 ~224 ~323

Correche

r et al.[5]

Natural/B

eta

Not

specified
130-140 240 340 - -
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Table 2: Kinetic Parameters of Ulexite Thermoluminescence

Study Method Peak
Activation
Energy (Eₐ)
(eV)

Frequency
Factor (s⁻¹)

Kinetic
Order

Kalita et al.

(2020)[2]

Fractional

Glow/Deconv

olution

1 0.72 / 0.76 - Non-first

2 0.93 / 0.83 - Non-first

3 1.16 / 0.96 - Non-first

4 1.28 / 1.27 - Non-first

Karabul et al.

(2022)[1]
- 1 ~0.80 ~10⁸ - 10¹⁰ -

2 ~0.89 ~10⁸ - 10¹⁰ -

3 ~1.08 ~10⁸ - 10¹⁰ -

4 ~1.16 ~10⁸ - 10¹⁰ -

5 ~1.24 ~10⁸ - 10¹⁰ -

Topaksu et al.

(2015)[4]

Variable

Heating Rate
- 0.65(9) 1.22 x 10¹² -

Dose Response and Fading
The response of ulexite's TL signal to varying radiation doses has been investigated. Studies

have shown that the TL peaks can exhibit a supra-linear response, where the TL intensity

increases more than proportionally with the dose, in the range of 8 Gy to 1024 Gy.[2] In

contrast, another study observed a sublinear behavior with no saturation up to 100 Gy.[1]

Signal fading, the loss of the TL signal over time after irradiation, is a critical parameter for

dosimetric applications. For a peak at 333 °C in a beta-irradiated sample, a fading of only 5%

was recorded at the end of the 4th week when stored in the dark at room temperature.[1] The
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lifetimes of the traps associated with the different glow peaks have been estimated to range

from 1.55 days to 3.6 x 10⁴ years.[2]

Experimental Protocols
Accurate and reproducible thermoluminescence analysis relies on well-defined experimental

protocols. This section details the common methodologies for sample preparation, irradiation,

and TL measurement as cited in the literature.

Sample Preparation
Sourcing and Initial Preparation: Ulexite mineral samples are typically sourced from

geological deposits.[6]

Grinding and Sieving: The raw mineral is crushed and ground into a fine powder. To ensure a

uniform grain size for analysis, the powder is sieved. Common grain size fractions used are

90-200 µm for coarse grains and 4-11 µm for fine grains.[4] A study by Correcher et al. used

a 90 µm powdered ulexite.[6]

Chemical Treatment: To remove impurities that could interfere with the TL signal, chemical

treatments are often employed. This can include washing with hydrochloric acid (HCl) to

remove carbonates and hydrogen peroxide (H₂O₂) to eliminate organic matter.[4]

Annealing: To erase any pre-existing TL signal from natural background radiation and to

sensitize the material, a pre-irradiation annealing step is crucial. A common procedure

involves heating the sample at a specific temperature for a set duration. For instance,

sintering at 800 °C for 8 hours has been used.[1]

Irradiation
Beta Irradiation: Beta sources, such as ⁹⁰Sr/⁹⁰Y, are frequently used for irradiating ulexite
samples.[1] The dose rate of the beta source is a critical parameter that needs to be

calibrated.

Gamma Irradiation: While less commonly reported for ulexite in the provided search results,

gamma sources like ⁶⁰Co or ¹³⁷Cs are standard in TL dosimetry research for irradiating

samples with known doses.
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Thermoluminescence Measurement
TL Reader System: The TL signal is measured using a thermoluminescence reader. This

instrument consists of a heating element to raise the sample's temperature at a controlled

linear rate, a photomultiplier tube (PMT) to detect the emitted light, and associated

electronics to record the signal as a function of temperature, generating a glow curve.[3]

Heating Rate: The heating rate is a critical parameter that affects the shape and peak

positions of the glow curve.[4] Typical heating rates used in TL studies range from 1 °C/s to

10 °C/s.[2][7]

Atmosphere: To prevent spurious luminescence (light emission not related to the absorbed

radiation dose), measurements are often performed in an inert nitrogen atmosphere.[7]

Glow Curve Analysis: The complex glow curves of ulexite are often deconvoluted into their

individual glow peaks using specialized software.[1][2] This deconvolution process allows for

the determination of the kinetic parameters (activation energy, frequency factor, and kinetic

order) for each trap.

Visualizing Experimental and Thermal Processes
To better illustrate the methodologies involved in the thermoluminescence analysis of ulexite,

the following diagrams have been generated using the DOT language.
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Experimental Workflow for Ulexite TL Analysis
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Caption: A flowchart illustrating the key stages in the thermoluminescence analysis of ulexite
mineral.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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